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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)propionic acid

Cat. No.: B156443

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.
The toxicological data available for 3-(2-Chlorophenyl)propionic acid is limited, and much of
the information presented herein is based on data from structurally similar compounds and
general toxicological principles.

Executive Summary

This technical guide provides a concise overview of the known and inferred toxicological profile
of 3-(2-Chlorophenyl)propionic acid (CAS No. 1643-28-3). Due to a lack of extensive specific
toxicological studies on this compound, this profile incorporates data from safety data sheets,
information on analogous aryl propionic acid derivatives, and general principles of chemical
toxicology. The primary hazards identified are irritation to the skin, eyes, and respiratory
system. The potential for systemic effects upon significant exposure cannot be ruled out. This
guide also outlines general experimental protocols for toxicity testing and explores potential
molecular signaling pathways, such as the cyclooxygenase (COX) and HSP90/TRAP1
pathways, that may be relevant to the biological activity of this compound class.

Chemical and Physical Properties
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Value

Reference

Chemical Name

3-(2-Chlorophenyl)propionic
acid

[General Chemical Databases]

0-Chlorohydrocinnamic acid, 2-

Synonyms ) ) [General Chemical Databases]
Chlorobenzenepropanoic acid

CAS Number 1643-28-3 [General Chemical Databases]

Molecular Formula CoHoCIO2 [General Chemical Databases]

Molecular Weight 184.62 g/mol [General Chemical Databases]
White to off-white )

Appearance ] ) [General Chemical Databases]
solid/crystalline powder

Melting Point 96-98 °C [General Chemical Databases]

Hazard Profile and Classification

3-(2-Chlorophenyl)propionic acid is classified as an irritant. Direct contact can cause

irritation to the skin and eyes, and inhalation of dust may lead to respiratory tract irritation.

GHS Hazard Classification Comparison

The following table summarizes the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals for 3-(2-Chlorophenyl)propionic acid and its isomers or structurally

related compounds. This comparison helps to provide a broader context for the potential

hazards.
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Compound GHS Pictogram(s) Hazard Statement(s)

H315: Causes skin
3-(2-Chlorophenyl)propionic irritationH319: Causes serious
acid eye irritationH335: May cause

respiratory irritation

H302: Harmful if

swallowedH317: May cause an
2-(3-Chlorophenyl)propanoic allergic skin reactionH318:
acid Causes serious eye

damageH335: May cause

respiratory irritation

H301: Toxic if swallowedH317:
DL-2-(4- May cause an allergic skin
chlorophenyl)propanoic acid reactionH319: Causes serious

eye irritation

H302: Harmful if

swallowedH315: Causes skin
3-(2,4-dichlorophenyl)propionic irritationH318: Causes serious
acid eye damageH335: May cause

respiratory irritationH400: Very

toxic to aquatic life

Data compiled from various Safety Data Sheets.

Quantitative Toxicological Data

As of the date of this document, specific quantitative toxicological data such as LD50 (median
lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) for 3-(2-Chlorophenyl)propionic
acid are not readily available in the public domain. The toxicological assessment is therefore
primarily qualitative and based on its irritant properties.

General Experimental Protocols for Toxicological
Assessment
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In the absence of specific experimental data for 3-(2-Chlorophenyl)propionic acid, this
section outlines the general methodologies based on OECD (Organisation for Economic Co-
operation and Development) guidelines that would be employed to assess the acute toxicity of

a similar chemical.

General Workflow for Acute Toxicity Assessment

The following diagram illustrates a typical workflow for assessing the acute toxicity of a
chemical substance, prioritizing in vitro methods to reduce animal testing.
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» To cite this document: BenchChem. [Toxicological Profile of 3-(2-Chlorophenyl)propionic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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propionic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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